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Compound of Interest

Compound Name: (3S,5S)-Pitavastatin Calcium

Cat. No.: B15576259

Ensuring the safe and compliant disposal of chemical waste is a critical component of
laboratory safety and environmental responsibility. This document provides essential, step-by-
step guidance for the proper disposal of (3S,5S)-Pitavastatin Calcium, tailored for
researchers, scientists, and drug development professionals. Adherence to these procedures
will help safeguard personnel, prevent environmental contamination, and ensure compliance
with relevant regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for (3S,5S)-
Pitavastatin Calcium. Personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, should be worn at all times when handling this compound. Handle the material
in a well-ventilated area, and avoid generating dust. In case of a spill, follow the cleanup
procedures outlined in the SDS.

Step-by-Step Disposal Protocol

The proper disposal of (3S,5S)-Pitavastatin Calcium hinges on its classification as either a
hazardous or non-hazardous waste, primarily determined by the Resource Conservation and
Recovery Act (RCRA) in the United States. Pitavastatin is not classified as a controlled
substance by the Drug Enforcement Administration (DEA). The waste generator is responsible
for making an accurate hazardous waste determination.

Step 1: Waste Determination

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15576259?utm_src=pdf-interest
https://www.benchchem.com/product/b15576259?utm_src=pdf-body
https://www.benchchem.com/product/b15576259?utm_src=pdf-body
https://www.benchchem.com/product/b15576259?utm_src=pdf-body
https://www.benchchem.com/product/b15576259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

* RCRA Classification: Determine if the waste (3S,5S)-Pitavastatin Calcium is a RCRA
hazardous waste. This involves assessing the following:

o Listed Waste: (3S,5S)-Pitavastatin Calcium is not found on the P or U lists of acute
hazardous wastes.

o Characteristic Waste: Evaluate the waste for the four characteristics of hazardous waste:
= [gnitability: The substance is a solid and is not flammable.
» Corrosivity: The pH is not applicable as it is a solid.
» Reactivity: The substance is stable under normal conditions.

= Toxicity: A determination must be made as to whether the waste exhibits toxicity through
the Toxicity Characteristic Leaching Procedure (TCLP). While harmful if swallowed, this
does not automatically classify it as a RCRA toxicity characteristic waste. If the TCLP
results are not available, and out of an abundance of caution, it is recommended to
manage the waste as hazardous.

e Consult with Environmental Health and Safety (EHS): Your institution's EHS department is
the primary resource for guidance on waste classification and disposal procedures. They can
provide specific instructions based on local and state regulations.

Step 2: Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure
compliant disposal.

e Hazardous Waste Stream: If determined to be a RCRA hazardous waste, or if treating it as
such as a precaution, collect the waste (3S,5S)-Pitavastatin Calcium in a designated,
properly labeled hazardous waste container.

o The container must be compatible with the chemical, in good condition, and have a secure
lid.

o Do not mix with other incompatible waste streams.
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» Non-Hazardous Waste Stream: If, after a thorough determination, the waste is classified as
non-hazardous, it should still be managed responsibly and not disposed of in regular trash or
down the drain. Collect it in a clearly labeled container for non-hazardous pharmaceutical
waste.

Step 3: Labeling and Storage
Accurate labeling is a critical compliance requirement.

e Hazardous Waste Labeling: Affix a hazardous waste label to the container as soon as the
first particle of waste is added. The label should include:

[e]

The words "Hazardous Waste"

o

The full chemical name: "(3S,5S)-Pitavastatin Calcium"

The accumulation start date

[¢]

[¢]

The specific hazards (e.g., "Toxic")

o Storage: Store the waste container in a designated satellite accumulation area that is at or
near the point of generation. The container must be kept closed except when adding waste.
Ensure secondary containment is used to prevent spills from reaching drains.

Step 4: Disposal

» Contact a Licensed Hazardous Waste Contractor: Arrange for the pickup and disposal of the
waste through your institution's approved hazardous waste management vendor. This is the
recommended method for both hazardous and, as a best practice, non-hazardous
pharmaceutical waste.

« Incineration: High-temperature incineration is the preferred method for the destruction of
pharmaceutical waste, as it prevents the active compounds from entering the environment.

[1]

o Documentation: Retain all records related to the waste determination, labeling, and disposal
for the period required by your institution and regulatory agencies.
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Quantitative Data Summary

For laboratory-scale waste, quantitative data primarily pertains to the characterization of the

waste stream. The following table summarizes the key information for the disposal of (3S,5S)-

Pitavastatin Calcium.

Parameter Value/information Source
Chemical Name (3S,5S)-Pitavastatin Calcium N/A
CAS Number 147526-32-7 N/A
DEA Schedule Not a controlled substance DailyMed
Generator must determine. Not
P- or U-listed. Unlikely to be
RCRA Hazardous Waste? ignitable, corrosive, or reactive. EPA, SDS

Toxicity determination may be

required.

Recommended Disposal

Incineration via a licensed

hazardous waste contractor

SDS, EPA Guidance

Prohibited Disposal

Do not dispose of in household
garbage or pour down the

drain.

Cayman Chemical SDS

Disposal Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the decision-

making process and the procedural workflow for the proper disposal of (3S,5S)-Pitavastatin

Calcium.

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://www.benchchem.com/product/b15576259?utm_src=pdf-body
https://www.benchchem.com/product/b15576259?utm_src=pdf-body
https://www.benchchem.com/product/b15576259?utm_src=pdf-body
https://www.benchchem.com/product/b15576259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Consult with
Environmental Health & Safety (EHS)

i
Begin Disposal Process for Step 1: Waste Determination Yes/Unsure
(35,59)-Pitavastatin Calcium Is it RCRA Hazardous Waste? IRERA RS WEEE
No Non-Hazardous Pharmaceutical Waste

Click to download full resolution via product page

Caption: Decision-making process for classifying (3S,5S)-Pitavastatin Calcium waste.
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Caption: Procedural workflow for the disposal of (3S,5S)-Pitavastatin Calcium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of (3S,5S)-Pitavastatin Calcium in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576259#3s-5s-pitavastatin-calcium-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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